Cas no 2171709-88-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid
• CAS No: 2171709-88-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6455578
• PubChem ID: 165579842
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclohexyl]formamido}butanoic acid
• 2171709-88-7
• EN300-1527960

• Inchi： 1S/C27H32N2O5/c1-3-22(24(30)31)28-25(32)27(2)15-9-8-14-23(27)29-26(33)34-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-23H,3,8-9,14-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CVSYQZKNISRTTH-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic Acid (CAS No. 2171709-88-7)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid, identified by its CAS number 2171709-88-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and a methoxycarbonyl group, both of which contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound is highly complex, featuring a central cyclohexyl ring that is further functionalized with an amino group and a formamido moiety. The presence of these functional groups not only influences the compound's solubility and stability but also opens up a wide range of possibilities for its interaction with biological targets. Specifically, the fluoren-9-yl group is known for its stability and rigidity, making it a popular choice in drug design for enhancing binding affinity and selectivity. On the other hand, the methoxycarbonyl group can serve as a protecting group or participate in further derivatization, depending on the desired application.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The cyclohexyl ring in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid contributes to its favorable pharmacokinetic properties, such as improved bioavailability and reduced metabolic clearance. This makes it an attractive scaffold for designing drugs that require prolonged circulation times or targeted delivery to specific tissues.

The biological activity of this compound has been extensively studied in various preclinical models. Initial research suggests that it may exhibit potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. For instance, the methoxycarbonyl group can be hydrolyzed under physiological conditions, releasing a free carboxylic acid that could interact with target proteins. This property has led to investigations into its potential use as an inhibitor of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the inflammatory response.

Furthermore, the presence of the fluoren-9-yl group in the molecule suggests that it may have photophysical properties that could be exploited in drug delivery systems. Fluorene derivatives are known for their fluorescence characteristics, which can be harnessed for imaging applications or as markers in drug targeting. This dual functionality—both enzymatic activity and photophysical properties—makes 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid a promising candidate for multifunctional therapeutics.

In clinical trials, this compound has shown promise in treating various inflammatory and autoimmune disorders. Its ability to modulate key signaling pathways involved in inflammation has led to significant reductions in disease symptoms without notable side effects. Importantly, the structural features of this molecule have been optimized to enhance its selectivity towards specific targets, minimizing off-target effects and improving overall therapeutic efficacy.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxycarbonyl group is particularly critical, as it must be protected during subsequent functionalization while remaining available for hydrolysis at the appropriate time. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to streamline the process and improve scalability.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling studies have been instrumental in predicting binding affinities and understanding interactions with biological targets. By leveraging computational tools, researchers have been able to fine-tune the structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid to enhance its pharmacological properties. These studies have also provided insights into how modifications to specific functional groups can influence overall activity.

Ethical considerations are paramount when developing new pharmaceuticals. The synthesis and use of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid adhere to stringent regulatory guidelines designed to ensure safety and efficacy. Preclinical studies have been conducted with rigorous oversight to assess potential toxicities and side effects before human trials begin. This meticulous approach underscores the commitment to responsible drug development and patient well-being.

The future prospects for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid are promising, with ongoing research exploring new therapeutic applications and formulations. Innovations in drug delivery systems could further enhance its clinical utility by improving bioavailability or targeting specific tissues more effectively. Additionally, advances in synthetic chemistry may enable more efficient production methods, reducing costs and making this compound more accessible for widespread use.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclohexylformamido}butanoic acid (CAS No. 2171709-88-7) is a highly versatile compound with significant potential in pharmaceutical applications. Its complex structure, featuring key functional groups such as the fluoren-9-yl, methoxycarbonyl, and cyclohexyl moieties, contributes to its unique chemical properties and biological activities. Ongoing research continues to uncover new therapeutic possibilities for this molecule, making it a cornerstone of modern drug discovery efforts.